Unii-2DC7C24rqx
Overview
Description
Scientific Research Applications
FUB-NPB-22 is used in various scientific research applications, including:
Chemistry: As a reference standard for analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).
Biology: Studying the interaction of synthetic cannabinoids with cannabinoid receptors.
Medicine: Investigating the potential therapeutic effects and toxicological properties of synthetic cannabinoids.
Industry: Quality control and forensic analysis of synthetic cannabinoids in various products.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of FUB-NPB-22 involves the esterification of 1-[(4-fluorophenyl)methyl]-1H-indazole-3-carboxylic acid with 8-hydroxyquinoline. The reaction typically requires a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane .
Industrial Production Methods
the general approach would involve scaling up the laboratory synthesis process, ensuring proper handling and safety measures due to the compound’s potential toxicity .
Chemical Reactions Analysis
Types of Reactions
FUB-NPB-22 can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinolinyl and indazole derivatives.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4), resulting in the reduction of the ester group to an alcohol.
Substitution: Nucleophilic substitution reactions can occur at the fluorobenzyl group, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.
Major Products Formed
Oxidation: Quinolinyl and indazole derivatives.
Reduction: Alcohol derivatives.
Substitution: Substituted fluorobenzyl derivatives.
Comparison with Similar Compounds
Similar Compounds
NPB-22: The parent compound of FUB-NPB-22, with a pentyl side chain instead of a 4-fluorobenzyl group.
FUB-PB-22: Another analog with a similar structure but different side chains.
5-fluoro NIN: A related compound with a different substitution pattern.
Uniqueness
FUB-NPB-22 is unique due to its specific substitution of the pentyl side chain with a 4-fluorobenzyl group, which may result in distinct pharmacological properties and interactions with cannabinoid receptors compared to its analogs .
Properties
Molecular Formula |
C24H16FN3O2 |
|---|---|
Molecular Weight |
397.4 |
IUPAC Name |
quinolin-8-yl 1-[(4-fluorophenyl)methyl]indazole-3-carboxylate |
InChI |
InChI=1S/C24H16FN3O2/c25-18-12-10-16(11-13-18)15-28-20-8-2-1-7-19(20)23(27-28)24(29)30-21-9-3-5-17-6-4-14-26-22(17)21/h1-14H,15H2 |
InChI Key |
NYHGKZZRRCVGAU-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=NN2CC3=CC=C(C=C3)F)C(=O)OC4=CC=CC5=C4N=CC=C5 |
Appearance |
Assay:≥95%A crystalline solid |
synonyms |
Quinolin-8-yl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate |
Origin of Product |
United States |
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